Cas no 771527-60-7 (3-amino-3-(2-methylphenyl)propanamide)

• Product Name: 3-amino-3-(2-methylphenyl)propanamide
• CAS No: 771527-60-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5942751
• PubChem ID: 43147953
• Update Time: 2025-09-21

3-amino-3-(2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, β-amino-2-methyl-
• 3-Amino-3-(o-tolyl)propanamide
• CS-0292905
• EN300-1286054
• 3-AMINO-3-(2-METHYLPHENYL)PROPANAMIDE
• 771527-60-7
• 3-amino-3-(2-methylphenyl)propanamide

• Inchi： 1S/C10H14N2O/c1-7-4-2-3-5-8(7)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H2,12,13)
• InChI Key： PAUYVGZYLILRKV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(N)CC(=O)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 391.6±37.0 °C(Predicted)
• pka: 16.22±0.40(Predicted)

Additional information on 3-amino-3-(2-methylphenyl)propanamide

Professional Introduction to 3-amino-3-(2-methylphenyl)propanamide (CAS No. 771527-60-7)

3-amino-3-(2-methylphenyl)propanamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With the CAS number 771527-60-7, this compound represents a unique structural motif that combines an amide functional group with a phenyl ring substituted at the 2-position with a methyl group. This specific arrangement of atoms imparts distinct chemical properties and potential biological activities, making it a subject of intense study in both academic and industrial settings.

The compound’s molecular structure, characterized by a central propanamide backbone linked to a 2-methylphenyl group, suggests potential utility in the development of novel therapeutic agents. The presence of the amide group (-CONH-) is particularly noteworthy, as it is a common feature in many bioactive molecules, including peptides and proteins. This structural element not only influences the compound’s solubility and stability but also its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of amide derivatives, especially those incorporating aromatic rings with substituents that can modulate receptor binding. The 2-methylphenyl moiety, also known as o-tolyl, introduces hydrophobicity and electronic characteristics that can be fine-tuned to enhance binding affinity and selectivity. Such modifications are crucial in drug design, where subtle changes in molecular structure can lead to significant differences in biological activity.

Current research in the field of medicinal chemistry has highlighted the importance of scaffold hopping—exploring new molecular frameworks to discover compounds with improved pharmacokinetic profiles and reduced side effects. 3-amino-3-(2-methylphenyl)propanamide exemplifies this approach, as its structure deviates from conventional drug-like molecules while retaining key pharmacophoric features. This has led to its investigation as a potential lead compound for various therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are integral to numerous biological pathways, and their inhibition or activation can have profound effects on physiological processes. The amide group and the aromatic ring in 3-amino-3-(2-methylphenyl)propanamide provide multiple sites for interaction with enzyme active sites, suggesting that it may serve as a versatile scaffold for enzyme-based drug discovery.

Recent studies have begun to explore the compound’s interactions with specific enzymes, particularly those involved in metabolic pathways relevant to neurological disorders. The phenyl ring’s ability to engage in π-stacking interactions with aromatic residues in enzymes could enhance binding affinity, while the methyl substituent may fine-tune steric complementarity. These interactions are being scrutinized using computational methods such as molecular docking and molecular dynamics simulations.

The synthesis of 3-amino-3-(2-methylphenyl)propanamide presents an interesting challenge due to the need for precise functionalization of both the amide bond and the aromatic ring. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct this complex molecule efficiently. The development of scalable synthetic routes is essential for both academic research and potential industrial applications.

In addition to its enzymatic interactions, 3-amino-3-(2-methylphenyl)propanamide has shown promise in preliminary cell-based assays. These assays have revealed potential effects on cellular signaling pathways that could be relevant to conditions such as inflammation and neurodegeneration. While these findings are still under investigation, they underscore the compound’s therapeutic potential and justify further exploration.

The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like 3-amino-3-(2-methylphenyl)propanamide. By leveraging machine learning algorithms and large-scale virtual screening, researchers can rapidly assess thousands of compounds for their likelihood of interacting with target proteins. This high-throughput approach has identified several derivatives of this scaffold that exhibit enhanced potency and selectivity.

The future direction of research on this compound will likely involve optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various parts of its molecular structure—such as replacing the methyl group with other substituents or altering the length of the propanamide chain—scientists can identify modifications that improve efficacy while minimizing off-target effects.

The versatility of 3-amino-3-(2-methylphenyl)propanamide also makes it an attractive candidate for probe compounds in biochemical assays. Probes are essential tools for understanding enzyme mechanisms and identifying new therapeutic targets. By using this compound as a starting point, researchers can gain insights into how different structural features influence biological activity.

In conclusion, 3-amino-3-(2-methylphenyl)propanamide (CAS No. 771527-60-7) represents a promising area of investigation in chemical biology and drug discovery. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to play a significant role in advancing both academic research and industrial applications.